Cas no 1019105-96-4 (3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide)

• Product Name: 3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• CAS No: 1019105-96-4
• MF: C₂₃H₂₂N₆O₃
• MW: 430.459184169769
• CID: 6201383
• PubChem ID: 25668492
• Update Time: 2025-05-21

3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide
• 1019105-96-4
• F2320-0104
• 3,4-dimethoxy-N-(4-((6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)benzamide
• 3,4-dimethoxy-N-[4-[[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]benzamide
• AKOS024638903

• Inchi： 1S/C23H22N6O3/c1-15-12-13-29(28-15)22-11-10-21(26-27-22)24-17-5-7-18(8-6-17)25-23(30)16-4-9-19(31-2)20(14-16)32-3/h4-14H,1-3H3,(H,24,26)(H,25,30)
• InChI Key： ODMXHVYBDAYVJQ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(NC1C=CC(=CC=1)NC1=CC=C(N=N1)N1C=CC(C)=N1)=O)OC

Computed Properties

• Exact Mass: 430.17533859g/mol
• Monoisotopic Mass: 430.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Additional information on 3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

3,4-Dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide: A Comprehensive Overview

The compound with CAS No. 1019105-96-4, commonly referred to as 3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of benzamide, featuring a complex structure with multiple functional groups that contribute to its unique properties and potential applications in drug development.

Recent studies have highlighted the biological activity of this compound, particularly its role as a potential anticancer agent. Researchers have demonstrated that 3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide exhibits significant cytotoxicity against various cancer cell lines, making it a promising candidate for further investigation in oncology. The molecule's structure, which includes a pyridazine ring and a pyrazole moiety, plays a crucial role in its ability to interact with cellular targets and induce apoptosis in malignant cells.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyridazine ring through cyclization reactions and the subsequent introduction of the pyrazole group via nucleophilic substitution. The presence of the dimethoxy substituents on the benzamide backbone enhances the molecule's stability and bioavailability, which are critical factors for its potential use in therapeutic applications.

One of the most intriguing aspects of this compound is its ability to modulate cell signaling pathways involved in cancer progression. Preclinical studies have shown that 3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide can inhibit the activity of key enzymes such as protein kinase B (Akt) and mammalian target of rapamycin (mTOR). These findings suggest that the compound could be effective in targeting cancers with aberrant activation of these pathways, such as breast, ovarian, and prostate cancers.

In addition to its anticancer properties, this compound has also been explored for its potential role in other therapeutic areas. For instance, recent research has indicated that it may possess anti-inflammatory and antioxidant activities, which could make it useful in treating conditions such as neurodegenerative diseases and cardiovascular disorders. The molecule's ability to scavenge free radicals and reduce oxidative stress highlights its versatility as a potential lead compound for drug discovery.

The structural complexity of 3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide presents both challenges and opportunities for further research. While its synthesis requires precise control over reaction conditions to ensure high yields and purity, its intricate architecture also offers a platform for exploring novel chemical modifications. For example, researchers are currently investigating the impact of substituting different groups on the pyrazole ring or altering the connectivity between functional groups to optimize biological activity.

From an analytical standpoint, modern techniques such as mass spectrometry and nuclear magnetic resonance (NMR) have been instrumental in characterizing this compound's properties. These methods have provided valuable insights into its molecular weight, purity, and stereochemistry, which are essential for ensuring consistent quality during preclinical testing.

Looking ahead, the development of 3,4-dimethoxy-N-(4-{[6-(3-methyl-1H-pyrazol-1-yLpyridazin-)amino}phenyl)benzamide into a clinical candidate will depend on several factors. These include optimizing its pharmacokinetic profile to enhance absorption and reduce toxicity, conducting extensive safety evaluations in animal models, and establishing partnerships with pharmaceutical companies for large-scale production. The compound's potential to address unmet medical needs in oncology makes it an attractive target for investment in translational research.

In conclusion, CAS No. 1019105